![molecular formula C12H13NO4 B111082 (R)-4-Benzyl-5-oxo-3-morpholinecarboxylic Acid CAS No. 106973-36-8](/img/structure/B111082.png)
(R)-4-Benzyl-5-oxo-3-morpholinecarboxylic Acid
Overview
Description
(R)-4-Benzyl-5-oxo-3-morpholinecarboxylic acid, also known as BOMA, is a chiral carboxylic acid used for a variety of applications in the field of organic synthesis. It is a versatile building block for the synthesis of a variety of compounds. BOMA has been used for the preparation of enantiomerically pure compounds, the synthesis of heterocyclic compounds, and the synthesis of chiral auxiliaries. It is a valuable tool for the development of new drugs, agrochemicals, and other compounds of interest.
Scientific Research Applications
Antioxidant Activity Analysis
Studies on antioxidant activities and their implications across various fields have highlighted the importance of analyzing antioxidant capacity in complex samples. For instance, analytical methods like the Oxygen Radical Absorption Capacity (ORAC) and Hydroxyl Radical Antioxidant Capacity (HORAC) tests are used to determine the antioxidant activity in samples, which are essential in food engineering, medicine, and pharmacy research. These methods are based on chemical reactions, utilizing spectrophotometry to monitor characteristic color changes or solution discolorations, indicating the presence and activity of antioxidants. Such assays have been successfully applied in antioxidant analysis, clarifying the mechanisms and kinetics of processes involving several antioxidants (Munteanu & Apetrei, 2021).
Antimicrobial and Hepatoprotective Properties
The exploration of natural products, including specific chemical compounds for their antimicrobial and hepatoprotective properties, has been a significant area of research. For example, phenolic acids such as Chlorogenic Acid (CGA) have been studied for their practical, biological, and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective roles. These findings underscore the potential of natural compounds in treating various disorders, such as hepatic steatosis, cardiovascular disease, and obesity, and suggest further research to optimize their biological and pharmacological effects (Naveed et al., 2018).
Synthetic and Pharmacological Potential
The synthetic routes and chemical transformations of certain compounds, such as 1,2-benzoxathiin-4(3H)-one 2,2-dioxide, have been analyzed for their high synthetic and pharmacological potential. These compounds, featuring a sultone core, have shown possibilities in constructing new molecular systems with attractive pharmacological properties. Despite limited studies, the unique chemical structure and potential pharmacological activities, including anticoagulant, antimicrobial, and antitumor properties, highlight the need for further research in experimental chemistry and pharmacology (Hryhoriv et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(3R)-4-benzyl-5-oxomorpholine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c14-11-8-17-7-10(12(15)16)13(11)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)/t10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAHROJZLGLNLBT-SNVBAGLBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](N(C(=O)CO1)CC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70543338 | |
Record name | (3R)-4-Benzyl-5-oxomorpholine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70543338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
106973-36-8 | |
Record name | (3R)-4-Benzyl-5-oxomorpholine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70543338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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